Cas no 1806557-22-1 (1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one
• CAS No: 1806557-22-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4980080
• Update Time: 2025-05-20

1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-4-16-11-6-9(12(13)8(2)14)5-10(7-11)15-3/h5-7,12H,4H2,1-3H3
• InChI Key： SZHHQELMODCHSV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one (CAS No. 1806557-22-1)

1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one, with the chemical formula C₁₁H₁₃BrO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS NO.1806557-22-1, has garnered attention due to its structural complexity and potential applications in the development of novel bioactive molecules. The presence of both bromine and ethoxy/methoxy substituents makes it a versatile intermediate for further functionalization, enabling researchers to explore diverse chemical pathways.

The structural motif of 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one features a phenyl ring substituted with ethoxy and methoxy groups at the 3rd and 5th positions, respectively. This specific arrangement not only influences the electronic properties of the molecule but also enhances its reactivity in various synthetic transformations. The bromine atom at the 1-position serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The compound 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one has been explored as a precursor in the synthesis of potential drug candidates. Its phenolic derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For instance, researchers have investigated its derivatives for their potential role in inhibiting kinases and other enzymes involved in cancer metabolism.

The synthesis of 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one typically involves multi-step organic reactions, starting from readily available aromatic precursors. The bromination step is crucial and often requires careful optimization to ensure high regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high efficiency. These synthetic strategies align with current trends in green chemistry, emphasizing sustainable and scalable methodologies.

The pharmacological relevance of this compound has been further highlighted by its incorporation into various drug discovery programs. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and reduced toxicity. Computational modeling studies have played a key role in understanding the interactions between these derivatives and biological targets, providing insights into their mechanism of action.

The versatility of 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one extends beyond pharmaceutical applications. It has been utilized in materials science, particularly in the development of organic semiconductors and liquid crystals. The ability to functionalize this compound allows for the creation of tailored materials with specific optoelectronic properties, making it valuable for next-generation electronic devices.

In conclusion, 1-Bromo-1-(3-ethoxy-5-methoxyphenyl)propan-2-one (CAS No. 1806557-22-1) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for synthetic chemistry. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.